Cas no 904449-37-2 (2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 904449-37-2
• MF: C₁₇H₁₄O₅S
• MW: 330.355063915253
• CID: 5228031
• Update Time: 2025-11-06

2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C17H14O5S/c1-11-6-8-13(9-7-11)23(19,20)15-10-12-4-3-5-14(21-2)16(12)22-17(15)18/h3-10H,1-2H3
• InChI Key： PHLHCRGAWUDTEH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1S(C1=CC=C(C)C=C1)(=O)=O

Additional information on 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]-

Comprehensive Overview of 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- (CAS No. 904449-37-2)

2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- (CAS No. 904449-37-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzopyrans, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- is characterized by a benzopyran core with specific functional groups that contribute to its biological activity. The presence of an 8-methoxy group and a sulfonyl moiety at the 3-position are crucial for its pharmacological effects. These functional groups not only enhance the compound's solubility and stability but also play a key role in its interaction with biological targets.

Recent studies have highlighted the potential of 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- has shown promising anticancer effects. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby preventing tumor growth and metastasis.

The antioxidant properties of 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- have also been extensively studied. A study published in the Oxidative Medicine and Cellular Longevity journal reported that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. This makes it a potential candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- has been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity and high safety margin have been confirmed through extensive toxicity studies.

In conclusion, 2H-1-Benzopyran-2-one, 8-methoxy-3-[(4-methylphenyl)sulfonyl]- (CAS No. 904449-37-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses, contributing to the advancement of drug discovery and development.